(1H-indol-5-ylmethyl)(4-methoxybenzyl)amine

• IUPAC Name: N-(1H-indol-5-ylmethyl)-1-(4-methoxyphenyl)methanamine
• InChI: InChI=1S/C17H18N2O/c1-20-16-5-2-13(3-6-16)11-18-12-14-4-7-17-15(10-14)8-9-19-17/h2-10,18-19H,11-12H2,1H3
• InChI Key: JBZDLPNNZKUPTD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNCC2=CC3=C(C=C2)NC=C3
• Molecular Formula: C17H18N2O
• Molecular Weight: 266.34 g/mol

Description

(1H-indol-5-ylmethyl)(4-methoxybenzyl)amine is a useful research compound. Its molecular formula is C17H18N2O and its molecular weight is 266.34 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 266.141913202 g/mol and the complexity rating of the compound is 289. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Pharmacological Potential

• Antiproliferative and Antimicrobial Properties : Schiff bases derived from 1,3,4-thiadiazole compounds, a core used in medicinal chemistry, show significant biological activities. Compounds with similar structures have demonstrated DNA protective abilities against oxidative damage and strong antimicrobial activity against specific bacteria. Such compounds exhibit cytotoxicity on cancer cell lines, indicating potential for chemotherapy drug development (Gür et al., 2020).

• Aminobenzylation of Aldehydes : The process of aminobenzylation, which generates valuable 1,2-diarylethylamine compounds, is crucial in synthesizing bioactive natural products and pharmaceuticals. These synthetic pathways offer rapid access to amines, which are common targets due to their biological activity (Wang et al., 2018).

• Lanthanide Complexes for Potential Imaging : The synthesis of lanthanide complexes involving N4O3 amine phenol ligands indicates applications in materials science and possibly in medical imaging, due to the unique optical properties of lanthanides (Liu et al., 1993).

• Antimitotic Agents : Derivatives with indol-4-yl moieties, similar in structure to the compound , have shown to induce cell cycle arrest and inhibit tumor growth in xenograft models. This highlights their potential as antimitotic agents in cancer therapy (Shetty et al., 2011).

Synthetic Methodologies and Intermediate Applications

• Solid Phase Organic Synthesis : Secondary amide-based linkers, utilized in solid phase organic synthesis, have applications in developing pharmaceuticals and complex organic molecules. The adaptability of these methods for the synthesis of secondary amide derivatives from benzaldehyde derivatives points to the utility in generating a wide array of compounds for further biological evaluation (Swayze, 1997).

• Protecting Groups in Peptide Synthesis : The use of 4-methoxy-α-methylbenzyl esters as protecting groups for carboxylic acids in peptide synthesis underscores the importance of selective protection and deprotection strategies in the synthesis of complex peptides and proteins (Yoo et al., 1990).